molecular formula C21H25NO2 B583097 4MP-Dhx CAS No. 150811-08-8

4MP-Dhx

Cat. No.: B583097
CAS No.: 150811-08-8
M. Wt: 323.436
InChI Key: IURHNFGBYOFFDB-UHFFFAOYSA-N
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Description

The compound referred to as “4MP-Dhx” (presumed to be 4-Methylpentedrone, abbreviated as 4-MPD in research literature) is a synthetic cathinone derivative structurally analogous to 4-MMC (mephedrone). It belongs to the substituted cathinone class, characterized by a β-keto phenethylamine backbone with a methyl substitution at the fourth position of the phenyl ring . Analytical data for 4-MPD derivatives, such as exact mass and LCMS profiles (e.g., m/z values), align with cathinone-class compounds, as observed in patent datasets .

Properties

CAS No.

150811-08-8

Molecular Formula

C21H25NO2

Molecular Weight

323.436

IUPAC Name

4-methyl-6-propyl-6a,7,8,12b-tetrahydro-5H-benzo[a]phenanthridine-10,11-diol

InChI

InChI=1S/C21H25NO2/c1-3-9-22-12-17-13(2)5-4-6-15(17)21-16-11-20(24)19(23)10-14(16)7-8-18(21)22/h4-6,10-11,18,21,23-24H,3,7-9,12H2,1-2H3

InChI Key

IURHNFGBYOFFDB-UHFFFAOYSA-N

SMILES

CCCN1CC2=C(C=CC=C2C)C3C1CCC4=CC(=C(C=C34)O)O

Synonyms

4-methyl-N-n-propyldihydrexidine

Origin of Product

United States

Comparison with Similar Compounds

Pharmacological Profiles

  • 4MP-Dhx (4-MPD): Preclinical studies indicate its effects mirror those of 4-MMC, including increased energy and sociability in animal models. However, its β-keto group reduces blood-brain barrier permeability compared to non-keto analogs like 4-FA .
  • 4F-MPH: Demonstrates higher DAT selectivity than 4-MPD (Ki ratio DAT/SERT = 12:1), making it a candidate for ADHD research .
  • 4F-PHP/4C-PVP : These pyrovalerone derivatives exhibit prolonged half-lives due to fluorination/chlorination, enhancing metabolic stability but increasing risk of accumulation .

Analytical Data and Methodological Limitations

  • LCMS Characterization : Compounds like 4F-MPH and 4-MPD show distinct m/z profiles (e.g., 4F-MPH: m/z 290.3 vs. 4-MPD: m/z 208.3), enabling differentiation in forensic screens .
  • Extraction Challenges: Batch variability and incomplete matrix extraction (e.g., from adulterated products) complicate quantitative analysis, as noted in regulatory guidance .

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